N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[[3-(2-hydroxyethoxy)thiolan-3-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C14H18F3NO4S2/c15-14(16,17)11-2-1-3-12(8-11)24(20,21)18-9-13(22-6-5-19)4-7-23-10-13/h1-3,8,18-19H,4-7,9-10H2
• InChI Key: UJRFGRKCEMBBES-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(CNS(=O)(=O)C2=CC=CC(=C2)C(F)(F)F)OCCO
• Molecular Formula: C14H18F3NO4S2
• Molecular Weight: 385.4 g/mol

Description

N-((3-(2-hydroxyethoxy)tetrahydrothiophen-3-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H18F3NO4S2 and its molecular weight is 385.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Health and Toxicology

Research in environmental health has extensively studied the impact of phenols and parabens, compounds related to the chemical structure of interest. For example, studies have examined the associations between urinary concentrations of phenol and paraben with markers of oxidative stress and inflammation among pregnant women. These studies suggest that exposure to certain chemicals, which are structurally related to the compound , may relate to oxidative stress and inflammation, potentially affecting birth outcomes and health (Watkins et al., 2015).

Exposure and Biomonitoring

Research into human exposure to non-persistent environmental chemicals, including phthalates, bisphenol A (BPA), triclosan (TCS), and parabens, has been conducted to understand the pervasiveness of these substances in human populations and their potential health implications. Studies have shown nearly ubiquitous exposure to these compounds among various populations, highlighting the importance of monitoring human exposure to a range of potentially harmful chemicals (Frederiksen et al., 2014).

Pharmacology and Drug Metabolism

In pharmacology, the study of sulfonamide compounds, similar to the compound of interest, involves understanding their metabolism and disposition in the human body. Research into compounds like ebrotidine versus ranitidine in preventing gastroduodenal lesions has provided insights into the safety and efficacy of sulfonamide derivatives in medical applications (Puscas et al., 1997). Another example includes the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans, highlighting the complex metabolic pathways of sulfonamide-based compounds (Renzulli et al., 2011).